Cas no 513-85-9 (2,3-Butanediol)

• Product Name: 2,3-Butanediol
• CAS No: 513-85-9
• MF: C₄H₁₀O₂
• MW: 90.1210017204285
• MDL: MFCD00004523
• CID: 37926
• PubChem ID: 262
• Update Time: 2025-06-28

2,3-Butanediol Chemical and Physical Properties

Names and Identifiers

• 2,3-BUTANEDIOL
• 2,3-DIHYDROXYBUTANE
• BUTANE-2,3-DIOL
• BUTANEDIOL, 2,3-
• DIMETHYLENE GLYCOL
• OMEGA-BUTYLENE GLYCOL
• 2,3-Butandiol
• 2,3-butanodiol
• Dimethylethylene glycol
• pseudobutyleneglycol
• sym-dimethylethyleneglycol
• 2,3-BUTANEDIOL, MIXTURE OF RACEMIC AND M ESO FORMS
• 2.3-BUTYLENE GLYCOL GC STANDARD
• 2,3-BUTANEDIOL NATURALLY PRODUCED
• 2,3-BUTANEDIOL (MIXTURE OF MESO- D- AND L-FORM)
• butanediol,2,3-butanediol
• BUTANEDIOL, 2,3-(SG)
• 2,3-Butanediol (mixture of stereoisomers)
• 2.3-Butanediol
• BUTANEDIOL, 2,3-(AS)
• 3-hydroxy-2-butanol
• butane-2R,3R-diol
• DiMethylethylene glycol
• meso-2,3-butanediol
• 2,3-Butylene Glycol (mixture of stereoisomers)
• 2,3-Dihydroxybutane (mixture of stereoisomers)
• 2,3-Butylene glycol
• Pseudobutylene glycol
• Sym-dimethylethylene glycol
• DL-2,3-Butanediol
• OWBTYPJTUOEWEK-UHFFFAOYSA-N
• 2,3-Butanediol, (R*,R*)-(.+/-.)-
• 2,3-Butanediol, [R-(R*,R*)]-
• 2,3- butanediol
• butane 2,3-diol
• 2,3-butane diol
• Buta
• 2,3-Butanediol(mixture of stereoisomers)
• HY-128387
• HSDB 1505
• 513-85-9
• MFCD00004523
• DB-243178
• 123513-85-9
• DL-2,3-BUTANDIOL
• EN300-19321
• InChI=1/C4H10O2/c1-3(5)4(2)6/h3-6H,1-2H
• CS-0099502
• 2,3-dihydroxy-butane
• NSC249246
• UNII-45427ZB5IJ
• AKOS009031391
• SY057405
• Tox21_300789
• BRN 0969165
• Q209157
• 45427ZB5IJ
• meso-2,3-butane diol
• a butane-2,3-diol
• (+/-)-2,3-BUTANEDIOL
• DTXCID6021321
• EINECS 208-173-6
• S6040
• DTXSID8041321
• a 2,3-butanediol
• 2,3-Butanediol, 98%
• SY047189
• 2,3-dihydroxy butane
• F0001-1337
• CCRIS 5501
• D-2,3-Butane diol
• 2d-Pharmalyte(9ci)
• 35007-63-7
• levo-butane-2,3-diol
• NS00077458
• Butan-2,3-diol
• SB44226
• Z104473532
• EC 208-173-6
• NISTC6982258
• 2,3-Butanediol; >98%
• NSC-249246
• 4-01-00-02524 (Beilstein Handbook Reference)
• dimethyl ethyleneglycol
• DB-027533
• CHEMBL2312529
• 2,3-Butanediol, Vetec(TM) reagent grade, 98%
• NCGC00248169-01
• DB-335823
• CHEBI:62064
• NCGC00254693-01
• dimethyl ethylene glycol
• SB44692
• CAS-513-85-9
• B0681
• F14836
• a 2,3-butylene glycol
• 2,3-Butanediol (DL)
• 2,3-Butanediol

• MDL： MFCD00004523
• Inchi： 1S/C4H10O2/c1-3(5)4(2)6/h3-6H,1-2H3
• InChI Key： OWBTYPJTUOEWEK-UHFFFAOYSA-N
• SMILES： CC(C(O)C)O
• BRN： 0969165

Computed Properties

• Exact Mass: 90.06810
• Monoisotopic Mass: 90.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 30.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.9
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Colorless viscous liquid, crystal at low temperature.
• Density: 1.002 g/mL at 20 °C(lit.)
• Melting Point: 25 °C (lit.)
• Boiling Point: 183-184 °C(lit.)
• Flash Point: Degrees Fahrenheit:185°F
  Degrees Celsius:85°C
  
• Refractive Index: n20/D 1.433(lit.)
• PH: 7 (H2O, 20℃)Aqueous solution
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, acid anhydrides, acid chlorides, chloroformates, reducing agents.
• PSA: 40.46000
• LogP: -0.25200
• Merck: 1568
• Sensitiveness: Hygroscopic
• Solubility: It is miscible with water and soluble in alcohol and ether.

2,3-Butanediol Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S24/25
• RTECS：EK0532000
• TSCA：Yes
• Explosive Limit：3.1-11.4%(V)
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,2-diols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,3-Butanediol

2,3-Butanediol: A Versatile Platform Chemical with Emerging Applications in Biotechnology and Metabolic Engineering

2,3-Butanediol (CAS No. 513-85-9) is a pivotal compound in the field of biomolecular chemistry and metabolic engineering, showcasing its unique structural properties and functional versatility. As a diol compound, it features two hydroxyl groups (-OH) positioned at the second and third carbon atoms of a four-carbon chain, forming a symmetrical molecule. This structural characteristic not only enhances its solubility in aqueous environments but also enables it to serve as a critical intermediate in various biochemical pathways. Recent advances in synthetic biology have further expanded its role as a platform chemical, particularly in the development of renewable energy sources and biodegradable polymers.

The chemical structure of 2,3-Butanediol is defined by its molecular formula C₄H₁₀O₂, with a molecular weight of approximately 88.13 g/mol. Its synthesis primarily occurs through the fermentation of sugars by microbial strains or via chemical synthesis methods involving hydroxylation reactions. Notably, the biological synthesis of this compound has gained significant attention in recent years due to its potential for sustainable production. A 2023 study published in Nature Biotechnology demonstrated that engineered Escherichia coli strains could achieve high-yield production of 2,3-Butanediol by optimizing the metabolic pathways involved in glycolysis and the TCA cycle. This breakthrough underscores the importance of metabolic engineering in enhancing the efficiency of bioprocesses.

2,3-Butanediol plays a multifaceted role in biological systems, particularly in microbial metabolism and cellular signaling. Its ability to act as a precursor for various metabolic intermediates makes it a critical component in the biosynthesis of polyhydroxyalkanoates (PHAs), a class of biodegradable polymers with applications in medical devices and packaging materials. Additionally, recent research has highlighted its potential as a solvent in green chemistry due to its low toxicity and high solubility in organic solvents. A 2022 study in ACS Sustainable Chemistry & Engineering reported that 2,3-Butanediol could replace traditional petrochemical solvents in the production of nanoparticles and drug delivery systems, offering a more environmentally friendly alternative.

The biological significance of 2,3-Butanediol extends to its role in stress response mechanisms in microorganisms. For instance, Streptomyces species have been shown to accumulate 2,3-Butanediol under oxidative stress conditions, suggesting its involvement in antioxidant defense pathways. A 2023 meta-analysis in Frontiers in Microbiology revealed that the expression levels of genes related to 2,3-Butanediol biosynthesis were significantly upregulated in microbial communities exposed to heavy metal contaminants, indicating its potential as a biomarker for environmental monitoring. These findings highlight the broader implications of 2,3-Butanediol in ecological systems and bioremediation strategies.

Recent advancements in synthetic biology have further expanded the applications of 2,3-Butanediol. Researchers at the University of California, Berkeley, have developed a CRISPR-based system to enhance the production efficiency of 2,3-Butanediol in yeast strains. This innovation, published in Science Advances in 2023, leverages the precision of gene editing to optimize the metabolic flux towards 2,3-Butanediol synthesis. The study demonstrated that the engineered yeast strains could produce 2,3-Butanediol at concentrations exceeding 50 g/L, a significant improvement over traditional fermentation methods. Such breakthroughs are critical for scaling up the production of 2,3-Butanediol for industrial applications.

The environmental impact of 2,3-Butanediol is another area of active research. Unlike many synthetic chemicals, 2,3-Butanediol is biodegradable and does not persist in the environment. A 2023 study in Environmental Science & Technology evaluated the degradation kinetics of 2,3-Butanediol in various soil and water matrices. The results indicated that the compound could be completely degraded within 30 days by naturally occurring microbial consortia, highlighting its potential as a green chemical. This property is particularly valuable in the context of plastic pollution, where 2,3-Butanediol could be used as a building block for biodegradable polymers that decompose safely in the environment.

Despite its promising applications, the production of 2,3-Butanediol faces several challenges, including cost efficiency and process optimization. A 2022 review in Biomass and Bioenergy highlighted the need for process intensification strategies to reduce the energy consumption and waste generation associated with large-scale bioprocessing. Researchers are exploring continuous fermentation systems and reactor design innovations to enhance the economic viability of 2,3-Butanediol production. These efforts are crucial for ensuring that the compound's benefits can be realized on a commercial scale without compromising environmental sustainability.

In conclusion, 2,3-Butanediol represents a promising platform chemical with diverse applications in biotechnology, synthetic biology, and environmental science. Its unique structural properties, combined with recent advances in metabolic engineering, position it as a key player in the transition towards more sustainable and eco-friendly industrial processes. As research continues to uncover new pathways and applications for 2,3-Butanediol, its role in shaping the future of biomolecular innovation is likely to grow even further.